3-Cyclopropoxy-2,6-dimethoxypyridine

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: 3-cyclopropyloxy-2,6-dimethoxypyridine
• InChI: InChI=1S/C10H13NO3/c1-12-9-6-5-8(10(11-9)13-2)14-7-3-4-7/h5-7H,3-4H2,1-2H3
• InChI Key: CCKTUEWQUJMBMS-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1)OC2CC2)OC

Description

3-Cyclopropoxy-2,6-dimethoxypyridine is a pyridine derivative featuring methoxy groups at positions 2 and 6 and a cyclopropoxy substituent at position 3. The cyclopropoxy group introduces unique steric and electronic properties due to the strained cyclopropane ring, which may enhance reactivity or alter solubility compared to bulkier or less strained substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclopropoxy-2,6-dimethoxypyridine typically involves the reaction of 2,6-dimethoxypyridine with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures. The product is then purified using standard techniques such as recrystallization or column chromatography .

Industrial Production Methods: While specific industrial production methods for 3-Cyclopropoxy-2,6-dimethoxypyridine are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions for higher yields and purity, using industrial-grade solvents and reagents, and employing large-scale purification techniques such as distillation or industrial chromatography.

Chemical Reactions Analysis

Types of Reactions: 3-Cyclopropoxy-2,6-dimethoxypyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding pyridine N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield reduced pyridine derivatives.

Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium hydride and alkyl halides.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in DMF with alkyl halides.

Major Products:

Oxidation: Pyridine N-oxides.

Reduction: Reduced pyridine derivatives.

Substitution: Various substituted pyridine derivatives depending on the substituent introduced.

Scientific Research Applications

Chemistry: 3-Cyclopropoxy-2,6-dimethoxypyridine is used as a building block in organic synthesis. It serves as a precursor for the synthesis of more complex molecules and can be used in the development of new materials and catalysts .

Biology: In biological research, the compound is studied for its potential interactions with biological macromolecules. It can be used in the design of enzyme inhibitors or as a ligand in receptor binding studies .

Medicine: The compound’s unique structure makes it a candidate for drug development. It can be explored for its potential therapeutic effects, including anti-inflammatory, antimicrobial, or anticancer activities .

Industry: In the industrial sector, 3-Cyclopropoxy-2,6-dimethoxypyridine can be used in the production of specialty chemicals, agrochemicals, and pharmaceuticals .

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2,6-dimethoxypyridine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity. For example, it may inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist. The exact pathways and molecular targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural Comparison

The table below compares 3-Cyclopropoxy-2,6-dimethoxypyridine with structurally related pyridine derivatives from the evidence:

Compound Name	Substituents (Positions)	Molecular Weight	CAS RN	Key Functional Groups
3-Cyclopropoxy-2,6-dimethoxypyridine	Cyclopropoxy (3), Methoxy (2,6)	N/A	Not provided	Ether (cyclopropoxy), Methoxy
3-Amino-2,6-dimethoxypyridine monohydrochloride	Amino (3), Methoxy (2,6)	190.62	80789-72-6	Amino, Methoxy, Hydrochloride
2,6-Dimethoxy-3,5-pyridinediamine HCl	Amino (3,5), Methoxy (2,6)	Calculated	56216-28-5	Diamino, Methoxy, Hydrochloride
6-(2,3-Dihydro-1,4-benzodioxin-5-yl)-N-[3-[(dimethylamino)methyl]phenyl]-2-methoxy-pyridin-3-amine	Methoxy (2), Benzodioxin (6), Dimethylamino (side chain)	391.46	2306268-61-9	Benzodioxin, Methoxy, Amine

Key Observations :

• Functional Diversity: Amino-substituted analogs (e.g., 3-Amino-2,6-dimethoxypyridine) are used in pesticide testing, while diamino derivatives (e.g., 2,6-Dimethoxy-3,5-pyridinediamine HCl) serve as hair dyes, highlighting how substituents dictate application .

Functional and Physical Properties

Compound Name	Melting Point (°C)	Solubility (Inference)	Primary Application
3-Cyclopropoxy-2,6-dimethoxypyridine	Unknown	Likely lipophilic	Research intermediate (hypothesized)
3-Amino-2,6-dimethoxypyridine monohydrochloride	212	Water-soluble (HCl salt)	Pesticide testing
2,6-Dimethoxy-3,5-pyridinediamine HCl	Unknown	Moderate solubility	Cosmetic (hair dye)
6-(2,3-Dihydro-1,4-benzodioxin-5-yl)-...	Unknown	Low solubility (bulky groups)	Biomedical research

Key Observations :

• Solubility: The hydrochlorides (e.g., 3-Amino-2,6-dimethoxypyridine monohydrochloride) exhibit higher water solubility due to ionic character, whereas the target compound’s cyclopropoxy group may enhance lipid membrane permeability .